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Compound of Interest

Compound Name: 2-Methylpentane

Cat. No.: B3432625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-methylpentane, a branched-chain alkane

of significant interest in various scientific and industrial fields. From its fundamental

nomenclature to its detailed physicochemical properties and diverse applications, this

document serves as a technical resource for professionals requiring in-depth knowledge of this

compound.

Chemical Identity: IUPAC Nomenclature and
Synonyms
The systematic naming of organic compounds is governed by the International Union of Pure

and Applied Chemistry (IUPAC), ensuring unambiguous communication of chemical structures.

For the compound with the molecular formula C6H14, featuring a five-carbon chain with a

methyl group on the second carbon, the preferred IUPAC name is 2-methylpentane.[1][2]

This name is derived following a logical set of rules designed to describe the molecule's

structure. The process for naming this alkane is illustrated in the workflow below.

Identify the longest continuous carbon chain (the parent alkane). In this case, the longest chain has five carbon atoms, so the parent alkane is 'pentane'. Number the carbon atoms of the parent chain, starting from the end that gives the substituent group the lowest possible number. A methyl group (-CH3) is attached to the chain. Numbering from the left gives the methyl group position 2. Numbering from the right gives it position 4. Therefore, the correct numbering starts from the left. Combine the position, the substituent name, and the parent alkane name to form the complete IUPAC name: 2-methylpentane.
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Caption: IUPAC Naming Workflow for 2-Methylpentane.

Beyond its systematic name, 2-methylpentane is also known by several synonyms. The most

common trivial name is isohexane.[1][3][4] This name is often used in industrial contexts. Other

synonyms include:

1,1-Dimethylbutane[2][5]

Dimethylpropylmethane[2][3]

Pentane, 2-methyl-[2][5]

A comprehensive list of identifiers is provided in the table below for reference.

Identifier Type Value

CAS Number 107-83-5[1]

PubChem CID 7892[1][3]

EC Number 203-523-4[1]

UN Number 1208[1][2]

InChI Key AFABGHUZZDYHJO-UHFFFAOYSA-N[3]

SMILES CCCC(C)C[1][3]

Physicochemical Properties
2-Methylpentane is a colorless and highly flammable liquid with a characteristic gasoline-like

odor.[2][4][5] Its branched structure significantly influences its physical properties when

compared to its straight-chain isomer, n-hexane.

Structural Isomerism and its Impact on Physical
Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3432625?utm_src=pdf-body-img
https://www.benchchem.com/product/b3432625?utm_src=pdf-body
https://www.benchchem.com/product/b3432625?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Methylpentane
https://www.fishersci.ca/shop/products/2-methylpentane-99-thermo-scientific/p-7043838
https://www.rupahealth.com/biomarkers/2-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylpentane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5852723.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylpentane
https://www.fishersci.ca/shop/products/2-methylpentane-99-thermo-scientific/p-7043838
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylpentane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5852723.htm
https://en.wikipedia.org/wiki/2-Methylpentane
https://en.wikipedia.org/wiki/2-Methylpentane
https://www.fishersci.ca/shop/products/2-methylpentane-99-thermo-scientific/p-7043838
https://en.wikipedia.org/wiki/2-Methylpentane
https://en.wikipedia.org/wiki/2-Methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylpentane
https://www.fishersci.ca/shop/products/2-methylpentane-99-thermo-scientific/p-7043838
https://en.wikipedia.org/wiki/2-Methylpentane
https://www.fishersci.ca/shop/products/2-methylpentane-99-thermo-scientific/p-7043838
https://www.benchchem.com/product/b3432625?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylpentane
https://www.rupahealth.com/biomarkers/2-methylpentane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5852723.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Methylpentane is a structural isomer of hexane, meaning it shares the same molecular

formula (C6H14) but has a different arrangement of atoms.[1] This difference in structure leads

to variations in physical properties such as boiling point and melting point. The branching in 2-
methylpentane results in a more compact molecule, leading to weaker van der Waals forces

between molecules compared to the linear n-hexane. This generally results in a lower boiling

point.

Property 2-Methylpentane n-Hexane

Boiling Point 60-62 °C[1] 69 °C

Melting Point -154 °C[5][6] -95 °C

Density 0.653 g/mL at 25 °C[5][6] 0.659 g/mL at 25 °C

The lower melting point of 2-methylpentane is a consequence of its irregular shape, which

hinders efficient packing in the solid crystal lattice.[7]

Key Physicochemical Data
A summary of the key physicochemical properties of 2-methylpentane is presented in the table

below.
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Property Value

Molecular Formula C6H14[1][5]

Molar Mass 86.18 g/mol [1][2]

Appearance Colorless liquid[1][2]

Odor Gasoline-like[2][4]

Boiling Point 60 to 62 °C[1]

Melting Point -154 °C[5][6]

Density 0.653 g/mL at 25 °C[5][6]

Vapor Pressure 46.7 kPa (at 37.7 °C)[1]

Flash Point -7 °C (19 °F)[1]

Autoignition Temperature 306 °C (583 °F)[1]

Solubility in Water Immiscible[3][5]

Solubility in Organic Solvents
Miscible with alcohol, ether, acetone, and

chloroform[3][5]

Refractive Index (nD) 1.371[1]

Applications in Research and Industry
The unique properties of 2-methylpentane make it a valuable compound in a variety of

applications, from a solvent in industrial processes to a component in fuel formulations.

Solvent Applications
Due to its non-polar nature and ability to dissolve a wide range of organic compounds, 2-
methylpentane is widely used as a solvent.[5][7] Its applications in this area include:

Adhesives and Cements: It serves as a solvent in the formulation of various adhesives.[3][8]

[9]

Extraction: It is employed as a solvent for extracting vegetable oils.[3][5][8]
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Cleaning Agents: Its solvent properties make it effective in degreasers and other cleaning

agents.[4][10]

Paints and Coatings: It is used as a solvent in the manufacturing of paints and coatings.[9]

Fuel and Fuel Additive
2-Methylpentane is a component of gasoline and other fuel blends.[4][7] Its branched structure

gives it a higher octane rating compared to its linear isomer, n-hexane, making it more resistant

to engine knocking.[7] This property improves engine efficiency and performance.[7] The

research octane number (RON) for 2-methylpentane is 75, and its motor octane number

(MON) is 77.[1]

Organic Synthesis
In a laboratory setting, 2-methylpentane is used as a raw material and intermediate in organic

synthesis.[3][5][8] It can participate in various chemical reactions, including functionalization of

aliphatic C-H bonds.[5]

Other Applications
Other notable applications of 2-methylpentane include:

Aerosols: It is used as a component in aerosol products.[9][10]

Pharmaceuticals and Cosmetics: It finds application in the food, preservative, cosmetic, and

pharmaceutical industries.[3][5][8]

Safety and Handling
2-Methylpentane is a highly flammable liquid and vapor.[5][11] It is crucial to handle this

chemical with appropriate safety precautions in a well-ventilated area and away from ignition

sources. It can cause skin and eye irritation, and inhalation of high concentrations of its vapor

may lead to dizziness, headache, and other central nervous system effects.[12] As a volatile

organic compound (VOC), its release into the atmosphere can contribute to the formation of

ground-level ozone and photochemical smog.[7]

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.rupahealth.com/biomarkers/2-methylpentane
https://junyuanpetroleumgroup.com/chemical-manufacturer-supplier-distributor/applications-of-isohexane-in-our-daily-life/
https://www.univarsolutions.com/isohexane-comm-7289200
https://www.benchchem.com/product/b3432625?utm_src=pdf-body
https://www.rupahealth.com/biomarkers/2-methylpentane
https://fiveable.me/key-terms/organic-chem/2-methylpentane
https://fiveable.me/key-terms/organic-chem/2-methylpentane
https://fiveable.me/key-terms/organic-chem/2-methylpentane
https://www.benchchem.com/product/b3432625?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Methylpentane
https://www.benchchem.com/product/b3432625?utm_src=pdf-body
https://www.fishersci.ca/shop/products/2-methylpentane-99-thermo-scientific/p-7043838
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5852723.htm
https://junyuanpetroleumgroup.com/isohexane-cas-107-83-5/uses-of-2-methylpentane-isohexane/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5852723.htm
https://www.benchchem.com/product/b3432625?utm_src=pdf-body
https://www.univarsolutions.com/isohexane-comm-7289200
https://junyuanpetroleumgroup.com/chemical-manufacturer-supplier-distributor/applications-of-isohexane-in-our-daily-life/
https://www.fishersci.ca/shop/products/2-methylpentane-99-thermo-scientific/p-7043838
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5852723.htm
https://junyuanpetroleumgroup.com/isohexane-cas-107-83-5/uses-of-2-methylpentane-isohexane/
https://www.benchchem.com/product/b3432625?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5852723.htm
https://www.merckmillipore.com/MY/en/product/2-Methylpentane,MDA_CHEM-820818
https://cameochemicals.noaa.gov/chris/IHA.pdf
https://fiveable.me/key-terms/organic-chem/2-methylpentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Methylpentane, systematically named under IUPAC nomenclature, is a branched-chain

alkane with a diverse range of applications driven by its specific physicochemical properties. Its

role as a solvent, a component of high-octane fuels, and a reagent in organic synthesis

underscores its importance in both industrial and research settings. A thorough understanding

of its properties and safe handling procedures is essential for professionals working with this

versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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